Cas no 2138355-22-1 (2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine
• CAS No: 2138355-22-1
• MF: C₈H₁₆N₄O₂S
• MW: 232.303239822388
• CID: 6233004
• PubChem ID: 165849261
• Update Time: 2025-11-06

2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine
• 2-[3-(propane-2-sulfonyl)propyl]-2H-1,2,3-triazol-4-amine
• EN300-1114463
• 2138355-22-1

• Inchi： 1S/C8H16N4O2S/c1-7(2)15(13,14)5-3-4-12-10-6-8(9)11-12/h6-7H,3-5H2,1-2H3,(H2,9,11)
• InChI Key： XQEHLJAZSPCKLT-UHFFFAOYSA-N
• SMILES： S(CCCN1N=CC(N)=N1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.09939694g/mol
• Monoisotopic Mass: 232.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.2Ų

Additional information on 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine

Recent Advances in the Study of 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine (CAS: 2138355-22-1)

The compound 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine (CAS: 2138355-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazole and sulfonyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific protein kinases involved in inflammatory and oncogenic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine exhibits high binding affinity for the ATP-binding site of certain tyrosine kinases, making it a potential candidate for targeted cancer therapies. The study utilized molecular docking simulations and in vitro assays to validate its inhibitory effects, with IC50 values in the low micromolar range.

In addition to its kinase inhibitory properties, this compound has also been investigated for its antimicrobial activity. A recent preprint on bioRxiv highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and interfere with essential metabolic pathways. These findings suggest its potential as a lead compound for developing new antibiotics to address the growing challenge of antimicrobial resistance.

The synthetic accessibility of 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine has also been a focus of recent investigations. A 2024 study in Organic & Biomolecular Chemistry reported an optimized one-pot synthesis route that significantly improves yield and reduces production costs. This method employs copper-catalyzed azide-alkyne cycloaddition (CuAAC) followed by sulfonylation, achieving an overall yield of 78% with high purity. Such advancements in synthesis are critical for scaling up production and facilitating further pharmacological evaluations.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires further structural modifications to enhance its metabolic stability. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations. Additionally, comprehensive toxicity profiles and in vivo efficacy studies are needed to fully assess its therapeutic potential.

In conclusion, 2-3-(propane-2-sulfonyl)propyl-2H-1,2,3-triazol-4-amine (CAS: 2138355-22-1) represents a versatile scaffold with significant promise in drug discovery. Its dual functionality as a kinase inhibitor and antimicrobial agent, coupled with recent advancements in synthesis, positions it as a valuable candidate for further development. Future research should prioritize addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted structural optimization and preclinical validation.